Cas no 221006-71-9 ((4-bromo-2-methylphenyl)boronic acid)

(4-Bromo-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The bromo and methyl substituents on the phenyl ring enhance its reactivity and selectivity, making it valuable for constructing complex aryl frameworks. This compound exhibits good stability under standard conditions and is compatible with a range of catalysts and reaction conditions. Its high purity and consistent performance make it a reliable reagent for pharmaceutical intermediates, agrochemicals, and material science applications. Proper handling under inert atmospheres is recommended to maintain its integrity.

(4-bromo-2-methylphenyl)boronic acid structure

221006-71-9 structure

Product Name:(4-bromo-2-methylphenyl)boronic acid

CAS No:221006-71-9

MF:C₇H₈BBrO₂

MW:214.852221488953

MDL:MFCD16660270

CID:828773

PubChem ID:9815779

Update Time:2025-06-07

(4-bromo-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-2-methylphenyl)boronic acid
- 4-Bromo-2-methylphenyboronic acid
- 4-Bromo-2-methylphenylboronic acid
- BEQUDVVISBTSHZ-UHFFFAOYSA-N
- FCH1346948
- AB71470
- OR360799
- AX8240013
- ST24034617
- X0634
- DTXSID10431184
- SCHEMBL9848214
- GS-6515
- MFCD16660270
- DB-090594
- AKOS015835525
- SY103776
- A12288
- (4-Bromo-2-methylphenyl)boronicacid
- 221006-71-9
- WIA00671
- (4-bromo-2-methylphenyl)boronic acid
- MDL： MFCD16660270
- Inchi： 1S/C7H8BBrO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3
- InChI Key： BEQUDVVISBTSHZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(B(O)O)=C(C)C=1

Computed Properties

Exact Mass: 213.98007g/mol
Monoisotopic Mass: 213.98007g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.6±0.1 g/cm3
Melting Point: No data available
Boiling Point: 331.0±52.0 °C at 760 mmHg
Flash Point: 154.0±30.7 °C
PSA: 40.46000
LogP: 0.43730
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-bromo-2-methylphenyl)boronic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(4-bromo-2-methylphenyl)boronic acid Pricemore >>

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